N-(4-methoxyphenyl)-1-[(3-phenyl-5-isoxazolyl)carbonyl]-3-piperidinamine

• IUPAC Name: [3-(4-methoxyanilino)piperidin-1-yl]-(3-phenyl-1,2-oxazol-5-yl)methanone
• InChI: InChI=1S/C22H23N3O3/c1-27-19-11-9-17(10-12-19)23-18-8-5-13-25(15-18)22(26)21-14-20(24-28-21)16-6-3-2-4-7-16/h2-4,6-7,9-12,14,18,23H,5,8,13,15H2,1H3
• InChI Key: QATUYXAVUGRZEU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2CCCN(C2)C(=O)C3=CC(=NO3)C4=CC=CC=C4
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol

Description

N-(4-methoxyphenyl)-1-[(3-phenyl-5-isoxazolyl)carbonyl]-3-piperidinamine, commonly known as MPPI, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MPPI is a piperidine-based compound that has been synthesized through various methods and has shown promising results in scientific research.

Mechanism of Action

MPPI acts as a selective serotonin reuptake inhibitor (SSRI) and a serotonin-norepinephrine reuptake inhibitor (SNRI), which increases the levels of serotonin and norepinephrine in the brain. This action leads to the regulation of mood, pain perception, and anxiety.
Biochemical and Physiological Effects:
MPPI has been shown to have significant effects on the central nervous system, including the regulation of mood, pain perception, and anxiety. MPPI has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using MPPI in lab experiments include its potential therapeutic applications, its selectivity for serotonin and norepinephrine reuptake inhibition, and its anti-inflammatory and antioxidant properties. However, the limitations of using MPPI in lab experiments include its potential toxicity and the need for further research to determine its safety and efficacy in humans.

Future Directions

For research on MPPI include studying its potential use in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to determine the safety and efficacy of MPPI in humans and to develop new synthetic methods for MPPI.

Synthesis Methods

MPPI can be synthesized through different methods, including the reaction of 4-methoxyaniline with 3-phenyl-5-isoxazolylcarbonyl chloride in the presence of triethylamine and then reacting the intermediate product with piperidine. Another method involves the reaction of 4-methoxyaniline with 3-phenyl-5-isoxazolylcarbonyl chloride in the presence of sodium hydride and then reacting the intermediate product with piperidine.

Scientific Research Applications

MPPI has been extensively studied for its potential therapeutic applications, including its use as an antidepressant, anxiolytic, and analgesic agent. MPPI has also been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders.